3-Amino-5-(trifluoromethyl)pyrazole Hydrochloride
Overview
Description
3-Amino-5-(trifluoromethyl)pyrazole Hydrochloride is a chemical compound with the CAS Number: 1418117-74-4 . It is a versatile scaffold in organic synthesis and medicinal chemistry, often used as a starting material for the preparation of more complex heterocyclic systems .
Synthesis Analysis
3-Amino-5-(trifluoromethyl)pyrazole Hydrochloride is largely explored as precursors in the synthesis of condensed heterocyclic systems, namely pyrazolo [1,5-a]pyrimidines . It undergoes alkylation with alkyl iodides in DMF to afford the N-alkyl pyrazoles .Molecular Structure Analysis
Pyrazoles, including 3-Amino-5-(trifluoromethyl)pyrazole Hydrochloride, are interesting compounds from a structural viewpoint, mainly because they exhibit tautomerism. This phenomenon may influence their reactivity, with possible impact on the synthetic strategies where pyrazoles take part .Chemical Reactions Analysis
Pyrazoles are known to exhibit tautomerism, a phenomenon that may influence their reactivity . For example, 3(5)-amino-5(3)-hydroxy pyrazoles, in which the ring is stabilized through resonance by the -OH group, result in favorable formation of pyrazolo[1,5-a]pyrimidines in acid media and pyrazolo[3,4-b]pyrimidines in basic media .Physical And Chemical Properties Analysis
The molecular weight of 3-Amino-5-(trifluoromethyl)pyrazole Hydrochloride is 187.55 .Scientific Research Applications
I have conducted searches to find detailed scientific research applications for 3-Amino-5-(trifluoromethyl)pyrazole Hydrochloride , but the available information does not provide the level of detail you’re looking for. The applications mentioned include its use in the synthesis of disubstituted pyrimidines and as a component in copper-catalyzed pyrazole N-arylation . However, specific applications in fields like pharmaceuticals or agriculture are not detailed in the search results.
Safety And Hazards
Future Directions
Pyrazoles, including 3-Amino-5-(trifluoromethyl)pyrazole Hydrochloride, are known as versatile scaffolds in organic synthesis and medicinal chemistry . They are often used as starting materials for the preparation of more complex heterocyclic systems with relevance in the pharmaceutical field . Therefore, they are expected to continue to play a significant role in the development of new methods of synthesis of heterocycles .
properties
IUPAC Name |
5-(trifluoromethyl)-1H-pyrazol-3-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4F3N3.ClH/c5-4(6,7)2-1-3(8)10-9-2;/h1H,(H3,8,9,10);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WHPUBYZDGHLJAW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NN=C1N)C(F)(F)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5ClF3N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.55 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-5-(trifluoromethyl)pyrazole Hydrochloride | |
CAS RN |
1418117-74-4 |
Source
|
| Record name | 1H-Pyrazol-3-amine, 5-(trifluoromethyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1418117-74-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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